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Compound of Interest

Compound Name: TY-51469

Cat. No.: B15582324

For Researchers, Scientists, and Drug Development Professionals

Introduction

TY-51469 is a potent and selective inhibitor of chymase, a serine protease found in the
secretory granules of mast cells.[1][2] Chymase is implicated in various physiological and
pathological processes, including inflammation, tissue remodeling, and cardiovascular
diseases.[3][4] Specifically, TY-51469 has been shown to inhibit human and simian chymases
with 1C50 values of 7.0 nM and 0.4 nM, respectively.[5] Its mechanism of action involves
blocking the conversion of latent transforming growth factor-beta 1 (TGF-B1) and pro-matrix
metalloproteinases (pro-MMPs) to their active forms, thereby attenuating downstream signaling
pathways involved in fibrosis and inflammation.[6] These application notes provide a detailed
protocol for the preparation of a TY-51469 stock solution in dimethyl sulfoxide (DMSO) for in
vitro and in vivo research applications.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of TY-51469.
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Property Value Reference
Molecular Formula C20H15FN206S4 [51[7]
Molecular Weight 526.60 g/mol [5]

CAS Number 603987-59-3 [51[7]
Appearance Solid, Off-white to light brown [5]
Solubility in DMSO 33.33 mg/mL (63.29 mM) [5]

Storage of Powder -20°C for 3 years [5]

-80°C for 6 months; -20°C for 1

Storage of Stock Solution
month

[5]

Experimental Protocols
Materials and Equipment

TY-51469 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM TY-51469 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of TY-51469 in

DMSO. Adjust the volumes and mass accordingly for different desired concentrations or
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volumes.

e Pre-warm DMSO: Allow the anhydrous DMSO to come to room temperature before opening
to prevent moisture absorption. DMSO is hygroscopic and can affect the solubility of the
compound.[5]

o Weigh TY-51469: Accurately weigh out 5.27 mg of TY-51469 powder using a calibrated
analytical balance.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mM x 0.001 L x 526.60 g/mol = 5.266 mg

e Dissolve in DMSO: Add the weighed TY-51469 powder to a sterile microcentrifuge tube. Add
1 mL of anhydrous DMSO to the tube.

 Aid Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes. If the compound
does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10 minutes.[5]
Visually inspect the solution to ensure there are no visible particles.

e Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[5] When ready to use, thaw an aliquot at room
temperature and vortex briefly before further dilution in your experimental buffer or media.

Stock Solution Preparation Table (for 1 mg, 5 mg, and 10 mg of TY-51469)[5]
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Desired Concentration Mass of TY-51469 Volume of DMSO
1mM 1mg 1.8990 mL
5 mM 1mg 0.3798 mL
10 mM 1mg 0.1899 mL
1mM 5 mg 9.4949 mL
5mM 5mg 1.8990 mL
10 mM 5 mg 0.9495 mL
1mM 10 mg 18.9897 mL
5 mM 10 mg 3.7979 mL
10 mM 10 mg 1.8990 mL
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Workflow for Preparing TY-51469 Stock Solution
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Caption: Workflow for Preparing TY-51469 Stock Solution.
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Simplified Signaling Pathway of TY-51469 Action

Fibrosis & Hypertrophy
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Caption: Simplified Signaling Pathway of TY-51469 Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TY-
51469 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582324#preparing-ty-51469-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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